Cas no 2137714-10-2 (4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide)

• Product Name: 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide
• CAS No: 2137714-10-2
• MF: C₁₄H₂₅N₃OS
• MW: 283.432801961899
• CID: 6493164
• PubChem ID: 165458756
• Update Time: 2025-05-19

4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide
• 2137714-10-2
• EN300-739245

• Inchi： 1S/C14H25N3OS/c1-4-11-17(12-5-2)19(18,16-6-3)14-9-7-13(15)8-10-14/h7-10H,4-6,11-12,15H2,1-3H3
• InChI Key： ILTWJDQDASQEQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(=NCC)(N(CCC)CCC)=O

Computed Properties

• Exact Mass: 283.17183360g/mol
• Monoisotopic Mass: 283.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.1Ų

Additional information on 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide

Comprehensive Overview of 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide (CAS No. 2137714-10-2)

4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide (CAS No. 2137714-10-2) is a specialized organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This compound, characterized by its unique sulfonoimidamide functional group, is part of a growing class of chemicals being explored for their bioactive properties. Researchers are particularly interested in its molecular structure, which combines an aromatic benzene ring with a sulfonamide derivative, offering a versatile platform for further chemical modifications.

The compound's CAS number 2137714-10-2 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide, reflects its precise chemical architecture, which includes an amino group at the 4-position of the benzene ring and ethyl and dipropyl substituents on the nitrogen atoms. This configuration is critical for understanding its reactivity and potential interactions in biological systems.

In the context of current scientific trends, 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide aligns with the growing demand for novel sulfonamide-based compounds. Sulfonamides have long been recognized for their therapeutic potential, particularly as antimicrobial agents. However, recent studies suggest that derivatives like CAS 2137714-10-2 may exhibit broader pharmacological activities, including anti-inflammatory and anticancer properties. This has led to increased interest from both academic and industrial researchers.

From a synthetic chemistry perspective, the preparation of 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide involves multi-step organic reactions, often starting from commercially available benzene derivatives. The incorporation of the sulfonoimidamide moiety requires careful control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to confirm the compound's structure and assess its quality.

The compound's physicochemical properties, including solubility, stability, and partition coefficients, are subjects of ongoing investigation. These parameters are crucial for determining its suitability in various applications, particularly in drug development where bioavailability is a key consideration. Preliminary studies indicate that CAS 2137714-10-2 exhibits moderate solubility in polar organic solvents, which may influence its formulation strategies.

In the realm of drug discovery, 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide represents a promising scaffold for medicinal chemistry optimization. Its molecular framework allows for diverse structural modifications, enabling researchers to fine-tune its pharmacological profile. This adaptability is particularly valuable in addressing current challenges in targeted therapy and personalized medicine, where molecular specificity is paramount.

Beyond pharmaceutical applications, CAS 2137714-10-2 has potential uses in material science. The compound's aromatic core and functional groups make it a candidate for incorporation into advanced polymers or as a building block for organic electronic materials. Researchers are exploring its electrochemical properties and how they might contribute to the development of novel conductive or semiconductive materials.

Quality control and safety assessment are critical aspects of working with 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide. While not classified as hazardous under standard regulations, proper handling procedures should always be followed in laboratory settings. Material Safety Data Sheets (MSDS) provide essential guidance on storage conditions and personal protective equipment recommendations when handling this compound.

The commercial availability of CAS 2137714-10-2 varies depending on supplier capabilities and regional regulations. Research-grade quantities are typically offered by specialty chemical providers, often with customization options for specific research needs. Pricing structures generally reflect the compound's synthesis complexity and purity requirements.

Looking ahead, the scientific community anticipates continued exploration of 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide's potential. As analytical techniques become more sophisticated and computational modeling more accurate, researchers will gain deeper insights into this compound's behavior at molecular and cellular levels. These advancements may unlock new applications in areas such as drug delivery systems or specialty coatings.

For researchers considering working with CAS 2137714-10-2, it's important to review the latest literature and patent landscape to understand current knowledge gaps and opportunities. The compound's relatively recent introduction means there may be unexplored avenues for innovation, particularly in combination with emerging technologies like artificial intelligence-assisted drug design.

Environmental considerations are also becoming increasingly important in chemical research. While 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide is not currently flagged for significant ecological concerns, responsible research practices dictate evaluating its environmental fate and potential biodegradation pathways as part of comprehensive development programs.

In conclusion, 4-amino-N-ethyl-N,N-dipropylbenzene-1-sulfonoimidamide (CAS No. 2137714-10-2) represents an intriguing chemical entity with multifaceted potential across scientific disciplines. Its unique structural features and adaptable chemistry position it as a valuable tool for researchers addressing contemporary challenges in health and technology. As investigation continues, this compound may well emerge as a key player in next-generation scientific advancements.